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Compound Focus: 4-lsopropylbenzoic Acid

CAS No.: 536-66-3

Cat. No.: S524556

Solubility Data and Properties

4-Isopropylbenzoic acid (also known as Cuminic acid or Cumic acid, CAS 536-66-3) is a white to off-white

crystalline powder [1] [2]. Its solubility profile and key physical properties are summarized below:

Property Value |/ Description Reference
Molecular Formula/Weight C10H,, 021 16420 gm0 [1] [3] [2]
Water Solubility Poorly soluble; 152 mg/L at 25°C [1]
Solubility in DMSO 100 mg/mL (609.01 mM) [4] [5]
Solubility in Ethanol Soluble [1] [6]

pKa 4.35 [2]
Melting Point 116.0to 120.0 °C [1]

Experimental Protocols and Preparation
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Here are standard methods for preparing stock and working solutions of 4-isopropylbenzoic acid, based on

supplier and literature protocols.

Preparing a DMSO Stock Solution

This is the most common method for creating high-concentration stock solutions.

¢ Procedure:

[e]

o

o

Weigh out the desired amount of 4-isopropylbenzoic acid powder.

Add the powder to a vial containing anhydrous DMSO.

To achieve a final concentration of 200 mg/mL, add 100 mg of powder to 1 mL of DMSO.
Sonication is recommended to aid dissolution and ensure a clear solution [4] [5].

Aliquot the stock solution and store at -20°C for short-term use (e.g., one month) or -80°C for
longer-term storage (e.g., six months) [5].

Preparing an In Vivo Working Solution

For animal studies, the stock solution is often further diluted with biocompatible solvents to reduce final

DMSO concentration. One supplier-recommended formulation is provided below [5]:

¢ Final Composition: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
e Target Concentration: 4 mg/mL (24.36 mM)
¢ Preparation Workflow:
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Prepare fresh and use immediately
for best results

Click to download full resolution via product page

¢ Note: This formulation is for research purposes only. You must adjust the preparation based on your
specific experimental conditions and animal model [5].

Troubleshooting Common Solubility Issues
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Issue

Possible Cause

Solution

Precipitation in
Aqueous
Buffers

Incomplete
Dissolution in
DMSO

Instability in
Storage

The compound is inherently
water-insoluble; dilution
from DMSO stock causes
crash-out.

Solvent not thoroughly
mixed; compound may
have aged or aggregated.

Solution is sensitive to
moisture and oxygen over
time [1].

Ensure the final DMSO concentration is tolerated by
your experimental system (e.g., 0.1-1%). Pre-mix
the stock solution with a small volume of PEG300 or
Tween 80 before adding to aqueous buffers.

Use fresh, anhydrous DMSO. Sonicate the mixture
in a warm water bath (~25-37°C) for 10-20 minutes.
Avoid heating excessively.

Always store stock solutions in tightly sealed, single-
use aliquots under inert gas (e.g., nitrogen) if
possible [1]. Use the recommended storage
temperatures.

Methodology for Measuring Partition Coefficients of
Poorly Soluble Drugs

For your research in drug development, a relevant advanced methodology addresses the challenge of

measuring the membrane-water partition coefficient (K) for highly hydrophobic compounds like 4-

isopropylbenzoic acid [7] [8].

e The Challenge: Directly measuring K in DMSO-free aqueous buffers is impossible if the drug has
poor solubility and high membrane affinity [7] [8].
¢ The Solution: A strategy using DMSO as a chaotropic co-solvent to shift the partition coefficient
into a measurable range [7] [8].
o The partition coefficient is measured at several DMSO concentrations (e.g., 2.5% to 20% v/v)
using a technique like Isothermal Titration Calorimetry (ITC).
o The logarithm of the partition coefficient (log K) decreases linearly with the DMSO content.
o The results are extrapolated back to zero DMSO to determine the intrinsic partition coefficient
in a pure aqueous buffer [7] [8].

This workflow is illustrated below:
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Obtain Intrinsic Membrane-Water
Partition Coefficient (K)
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Frequently Asked Questions

Q1: Can I use solvents other than DMSO to dissolve 4-isopropylbenzoic acid? Yes, it is also soluble in
other organic solvents like ethanol and methanol [1] [9]. However, DMSO is often preferred for biological
assays due to its ability to dissolve a wide range of compounds and its compatibility with many cellular and

biochemical assays.

Q2: Why does the solubility increase in basic conditions? 4-Isopropylbenzoic acid is a weak acid (pKa
~4.35) [2]. In basic conditions (pH > pKa), it undergoes deprotonation, forming a water-soluble carboxylate

salt [9].

Q3: What are the key safety precautions when handling this compound? It may cause skin irritation,

serious eye irritation, and respiratory irritation [1] [3]. Always wear appropriate personal protective
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equipment (PPE) including gloves, eye protection, and a lab coat. Use adequate ventilation to minimize dust

generation [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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